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Compound of Interest

Compound Name: 4-Methyl-3-hepten-2-one

Cat. No.: B14700430

For laboratory professionals, including researchers, scientists, and drug development experts,
the responsible management and disposal of chemical waste is paramount for ensuring a safe
working environment and maintaining environmental integrity. This guide outlines the essential,
step-by-step procedures for the proper disposal of 4-Methyl-3-hepten-2-one, a flammable
liquid that requires careful handling. Adherence to these protocols is critical for preventing
accidents, minimizing environmental impact, and complying with regulatory standards.

Immediate Safety and Handling Precautions

4-Methyl-3-hepten-2-one is classified as a flammable liquid and is harmful to aquatic life with
long-lasting effects.[1] Therefore, all handling and disposal procedures must be conducted with
strict adherence to safety protocols.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, chemical-resistant gloves, and a laboratory coat when handling 4-Methyl-3-hepten-
2-one.[1]

» Ventilation: All work with this chemical should be performed in a well-ventilated area,
preferably within a certified chemical fume hood to avoid the inhalation of vapors.[1][2]

« Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other
potential ignition sources.[3] Use explosion-proof equipment when handling larger quantities.

[4]
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Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 4-Methyl-3-
hepten-2-one and its common isomer, 6-Methyl-5-hepten-2-one.

Property Value Source

4-Methyl-3-hepten-2-one

CAS Number 22319-25-1 [5][6]
Molecular Formula C8H140 [6]
Molecular Weight 126.20 g/mol [6]

6-Methyl-5-hepten-2-one

CAS Number 110-93-0 [1]
Molecular Formula C8H140 [1]
Molecular Weight 126.20 g/mol [1]
Flash Point 50-57 °C (122-135 °F) [1]
Boiling Point 173 °C at 760 mmHg [1]
Density 0.855 g/mL at 25 °C [1]
Acute Oral Toxicity (LD50, rat) 3,570 mg/kg bw [1]

Aquatic Toxicity (EC50, 72h,

191 mg/L 1
Algae) g s

Operational Disposal Plan: A Step-by-Step Guide

The disposal of 4-Methyl-3-hepten-2-one must be managed as hazardous waste.[7][8] Do not
dispose of this chemical down the drain or in regular trash.[9]

Step 1: Waste Segregation and Collection

» Dedicated Waste Container: Designate a specific, compatible container for the collection of
4-Methyl-3-hepten-2-one waste. The original container can often be reused for this
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purpose.[7]

» Container Material: Use a container made of a material that will not react with or be
degraded by ketones. Glass or appropriate plastic containers are generally suitable. Avoid
metal containers for any potentially corrosive waste.[7][10]

e Avoid Mixing: Do not mix 4-Methyl-3-hepten-2-one waste with other waste streams,
especially incompatible chemicals such as strong oxidizing agents, acids, or bases.[2][11]
Collect halogenated and non-halogenated organic solvents in separate containers.[11]

Step 2: Container Management

e Labeling: As soon as the first drop of waste is added, clearly label the container with the
words "HAZARDOUS WASTE" and the full chemical name: "4-Methyl-3-hepten-2-one".[7]
[11] The label should also include the approximate concentration or composition if it is a
mixture.

e Secure Sealing: Keep the waste container tightly sealed at all times, except when adding
waste.[7][10] This prevents the release of flammable vapors and reduces the risk of spills.

» Container Condition: Ensure the container is in good condition, with no leaks or external
chemical residue.[7] If a container begins to leak, transfer the contents to a new, suitable
container immediately.[7]

Step 3: Storage Prior to Disposal

o Designated Storage Area: Store the sealed and labeled hazardous waste container in a
designated satellite accumulation area (SAA) within the laboratory.[10][11] This area should
be near the point of generation.[7]

o Safe Location: The storage area should be away from heat, sparks, and high-traffic areas to
minimize the risk of accidents.[11] If possible, store flammable liquid waste in a dedicated
flammable storage cabinet.[11]

e Secondary Containment: It is good practice to use secondary containment, such as a
chemical-resistant tray, to capture any potential leaks or spills.
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Step 4: Arranging for Disposal

» Contact Environmental Health and Safety (EHS): Follow your institution's specific procedures
for hazardous waste disposal. This typically involves contacting the Environmental Health
and Safety (EHS) office or a designated waste management provider.

» Waste Pickup Request: Submit a request for hazardous waste pickup, providing all
necessary information about the waste, including the chemical name and quantity.

e Documentation: Maintain a record of the waste generated and its disposal, as required by
your institution and local regulations.

Experimental Protocols Cited

This guide is based on established safety protocols and hazardous waste management
regulations. The primary "experiments" are the procedural steps for safe handling and disposal,
which are derived from sources such as Safety Data Sheets (SDS) and institutional hazardous
waste guidelines.[1][2][7][11]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Methyl-3-
hepten-2-one.
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Caption: Workflow for the safe disposal of 4-Methyl-3-hepten-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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